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Compound of Interest

Compound Name: 2-Bromo-3-methylbutanal

Cat. No.: B1278959 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of 2-Bromo-3-methylbutanal, a halogenated

aldehyde of significant interest in synthetic organic chemistry. As a bifunctional molecule, it

serves as a versatile building block for the construction of more complex molecular

architectures, particularly within the pharmaceutical and fine chemical industries. This

document delineates its structural and physicochemical properties, explores robust synthetic

methodologies while addressing common challenges, details its key reactive pathways, and

outlines its practical applications and safety protocols.

Nomenclature and Molecular Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
Bromo-3-methylbutanal.[1][2] The structure consists of a four-carbon butanal chain with a

bromine atom substituted at the alpha-carbon (position 2) and a methyl group at position 3,

forming an isopropyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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